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Compound of Interest

Compound Name: ORC-13661 HCl

CAS No.: 1589571-77-6

Cat. No.: B609762 Get Quote

Executive Summary & Immediate Directives
ORC-13661 HCl (BPN-13661) is a potent, orally active mechano-electrical transducer (MET)

channel blocker utilized primarily in ototoxicity research. As a novel pharmaceutical candidate

with high biological activity (HC50 ~120 nM), it must be handled as a High Potency Active

Pharmaceutical Ingredient (HPAPI).

Core Disposal Rule: Under no circumstances should ORC-13661 HCl be disposed of via

sanitary sewer systems (sink drains) or standard municipal trash. All waste containing this

compound must be routed to high-temperature incineration via a licensed hazardous waste

contractor.

Quick Reference Table: Waste Stream Classification
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Waste Type Composition Disposal Container
Destruction
Method

Solid Waste

Pure powder,

contaminated gloves,

weighing boats, paper

towels.

Yellow Trace

Chemotherapy/Bioacti

ve waste bin (double-

bagged).

Incineration

(>1000°C)

Liquid Waste

Stock solutions

(DMSO/Water),

mother liquors, cell

culture media (>1

µM).

High-Density

Polyethylene (HDPE)

carboy labeled

"Hazardous Waste -

Toxic Organic."

Fuel Blending /

Incineration

Sharps
Needles, glass

pipettes, broken vials.

Red

Biohazard/Sharps

container (labeled

"Chemically

Contaminated").

Autoclave +

Incineration

Hazard Identification & Scientific Rationale
To ensure safety, researchers must understand the causality behind these strict protocols.

ORC-13661 HCl is not a generic chemical; its specific mechanism dictates its handling.

Mechanism of Action & Bioactivity
ORC-13661 acts as a reversible blocker of MET channels in sensory hair cells.[1][2] While it is

designed to be otoprotective (preventing aminoglycoside entry), its high affinity for ion channels

implies potential off-target effects in aquatic ecosystems if released into the environment.

Why Incineration? Chemical deactivation (e.g., bleach/oxidation) is not validated for this

specific thiophene-urea carboxamide scaffold. Oxidation may produce unknown chlorinated

byproducts. Thermal destruction guarantees the breakdown of the pharmacophore.

Chemical Properties (The "HCl" Factor)
The hydrochloride salt form (HCl) increases water solubility compared to the free base.
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Risk: High water solubility increases the risk of rapid dispersion if spilled on wet surfaces or if

entered into water tables.

Mitigation: Spill cleanup must use dry absorbents (not wet mopping) to prevent uncontrolled

solubilization and spreading.

Detailed Disposal Protocols
Protocol A: Solid Waste Management
Applicability: Expired powder, contaminated PPE, and bench consumables.

Segregation: Do not mix with general lab trash or non-contaminated recycling.

Primary Containment: Place waste into a clear 4-mil polyethylene bag. Seal with tape.

Secondary Containment: Place the sealed bag into a rigid container (Yellow Bin) specifically

marked for "Incineration Only" or "Trace Chemo/Drug Waste."

Labeling: Affix a label reading: Contains ORC-13661 HCl. Toxic/Bioactive.[1][3] DO NOT

AUTOCLAVE. (Note: Autoclaving is for biologicals; it does not destroy this chemical and may

volatilize it).

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stocks, aqueous dilutions, and cell culture supernatant.

Solvent Compatibility: Determine the primary solvent.

DMSO/Methanol Stocks: Segregate into "Halogenated" or "Non-Halogenated" organic

waste streams based on the solvent (ORC-13661 itself contains Chlorine, but trace

amounts usually allow "Non-Halogenated" classification unless the solvent is

Chloroform/DCM).

Aqueous Solutions: Adjust pH to neutral (6-8) if highly acidic due to HCl content, then

collect in a carboy labeled "Aqueous Waste with Toxic Organic Contaminants."

Precipitation Check: If the solution is mixed with other reagents, watch for precipitation. Do

not fill carboys >90% full.
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Documentation: The waste manifest must explicitly list "ORC-13661" to alert the disposal

facility of bioactive content.

Emergency Spill Response (Self-Validating System)
This protocol uses a "Stop-Assess-Act" logic loop to ensure safety before cleanup begins.

Scenario: 50 mg of ORC-13661 HCl powder spilled on the benchtop.

STOP & ALERT: Evacuate the immediate 10-foot radius. Notify lab personnel.

ASSESS (PPE Check):

Respiratory: N95 or P100 respirator (powder inhalation risk).

Dermal: Double nitrile gloves + Lab coat + Safety goggles.

ACT (Dry Cleanup):

Step 1: Cover spill with a dry absorbent pad or chemically inert powder (e.g., Vermiculite).

Do not spray water directly on the powder.

Step 2: Gently sweep/scoop material into a wide-mouth jar.

Step 3: Wipe the area with a solvent-dampened paper towel (Ethanol or DMSO) to

solubilize and remove residue.

Step 4: Wash the surface with soap and water only after visible powder is removed.

Step 5: Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of ORC-13661 HCl, ensuring

no bioactive material enters the municipal water supply.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b609762?utm_src=pdf-body
https://www.benchchem.com/product/b609762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generated:
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FINAL DISPOSAL:
High-Temp Incineration
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Figure 1: Waste stream decision matrix for ORC-13661 HCl. Note the absolute prohibition of

sewer disposal for liquid waste.

Regulatory Framework (RCRA & EPA)[4][5][6][7]
While ORC-13661 is a research compound and may not yet have a specific "P-list" or "U-list"

designation under the US Resource Conservation and Recovery Act (RCRA), best practice

dictates treating it as a Commercial Chemical Product (CCP).

Precautionary Principle: In the absence of a specific listing, the generator must determine if

the waste exhibits characteristics of toxicity (40 CFR 261.24). Given its potent biological
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activity (MET channel blockade), it fits the criteria for "Non-RCRA Regulated Hazardous

Waste" which many institutions voluntarily manage as fully hazardous to minimize liability.

EPA Subpart P (Healthcare): If your facility is a healthcare provider, this compound falls

under the "Hazardous Waste Pharmaceuticals" rule (40 CFR Part 266 Subpart P), which

strictly bans sewering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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